Cas no 86-76-0 (2-Bromodibenzofuran)

2-Bromodibenzofuran structure
2-Bromodibenzofuran structure
Product Name:2-Bromodibenzofuran
CAS No:86-76-0
MF:C12H7BrO
MW:247.087382555008
MDL:MFCD00092338
CID:723035
PubChem ID:6856
Update Time:2024-10-26

2-Bromodibenzofuran Chemical and Physical Properties

Names and Identifiers

    • 2-Bromodibenzo[b,d]furan
    • 2-Bromodibenzofuran
    • 2-Bromo-dibenzofuran
    • Dibenzofuran, 2-bromo-
    • NSC 1735
    • Dibenzofuran, 2-bromo- (8CI)(9CI)
    • NSC1735
    • AMY25851
    • VZ24086
    • SY033174
    • B4459
    • Z5220
    • (2-MORPHOLIN-4-YL-2-OXO-ETHYLSULFANYL)-ACETICACID
    • 4
    • 2-Bromodibenzofuran (ACI)
    • NS00120797
    • DB-056951
    • C36TC73SME
    • DS-2081
    • Dibenzofuran, 2-bromo-(8CI)
    • SCHEMBL67700
    • 2-Bromo dibenzofuran
    • CS-W014116
    • 86-76-0
    • Dibenzofuran, 2-bromo-(8CI)(9CI)
    • 4-bromo-8-oxatricyclo(7.4.0.02,7)trideca-1(13),2,4,6,9,11-hexaene
    • UNII-C36TC73SME
    • SB66894
    • 2-Bromodibenzo(b,D)furan
    • AKOS000202592
    • DTXSID20235337
    • 4-bromo-8-oxatricyclo[7.4.0.02,7]trideca-1(13),2,4,6,9,11-hexaene
    • MFCD00092338
    • DTXCID20157828
    • 4-bromo-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(13),2,4,6,9,11-hexaene
    • 4-bromo-8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene
    • EN300-212013
    • 2-Bromo-dibenzofuran, 98%
    • NSC-1735
    • MDL: MFCD00092338
    • Inchi: 1S/C12H7BrO/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7H
    • InChI Key: CRJISNQTZDMKQD-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(OC3C2=CC=CC=3)=CC=1

Computed Properties

  • Exact Mass: 245.96800
  • Monoisotopic Mass: 245.968027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 13.1

Experimental Properties

  • Density: 1.577
  • Melting Point: 110.0 to 114.0 deg-C
  • Boiling Point: 220°C/40mmHg(lit.)
  • Flash Point: 162 ºC
  • Refractive Index: 1.5290 (estimate)
  • Solubility: Soluble in hot methanol.
  • PSA: 13.14000
  • LogP: 4.34850

2-Bromodibenzofuran Security Information

2-Bromodibenzofuran Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromodibenzofuran Pricemore >>

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2-Bromodibenzofuran Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Aromatic reactivity. XVIII. Acid cleavage of trimethylsilyl derivatives of diphenyl ether, diphenyl sulfide, furan, thiophene, benzothiophene, dibenzothiophene, and 9-ethylcarbazole
Eaborn, C.; et al, Journal of the Chemical Society, 1961, 4921, 4921-7

Production Method 2

Reaction Conditions
1.1 Reagents: Pivalic acid ,  Oxygen Catalysts: Zirconium dioxide ,  Palladium dihydroxide Solvents: Pivalic acid ,  1,4-Dioxane ;  48 h, 0.5 MPa, 130 °C
Reference
Supported palladium hydroxide-catalyzed intramolecular double CH bond functionalization for synthesis of carbazoles and dibenzofurans
Ishida, Tamao; et al, Applied Catalysis, 2014, 150, 150-151

Production Method 3

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Oxygen Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
2.1 Reagents: Silver carbonate ,  Oxygen Catalysts: 1,10-Phenanthroline ,  Cupric acetate Solvents: Ethanol ,  Water ;  rt; 15 h, 40 °C
Reference
Synthesis of Dibenzofurans by Cu-Catalyzed Deborylative Ring Contraction of Dibenzoxaborins
Sumida, Yuto ; et al, Organic Letters, 2020, 22(16), 6687-6691

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
2.1 Reagents: Silver carbonate Catalysts: Palladium trifluoroacetate Solvents: Dimethyl sulfoxide ,  1,4-Dioxane ;  14 h, 150 °C; 150 °C → rt
Reference
Palladium-Catalyzed Intramolecular Direct Arylation of Benzoic Acids by Tandem Decarboxylation/C-H Activation
Wang, Congyang; et al, Journal of the American Chemical Society, 2009, 131(12), 4194-4195

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Copper ,  Potassium iodide Solvents: Dimethylformamide ;  24 h, 110 °C; 24 h, 110 °C
1.2 Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  12 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
3.1 Reagents: Silver carbonate Catalysts: Palladium trifluoroacetate Solvents: Dimethyl sulfoxide ,  1,4-Dioxane ;  14 h, 150 °C; 150 °C → rt
Reference
Palladium-Catalyzed Intramolecular Direct Arylation of Benzoic Acids by Tandem Decarboxylation/C-H Activation
Wang, Congyang; et al, Journal of the American Chemical Society, 2009, 131(12), 4194-4195

Production Method 6

Reaction Conditions
1.1 Reagents: Silver carbonate ,  Oxygen Catalysts: 1,10-Phenanthroline ,  Cupric acetate Solvents: Ethanol ,  Water ;  rt; 15 h, 40 °C
Reference
Synthesis of Dibenzofurans by Cu-Catalyzed Deborylative Ring Contraction of Dibenzoxaborins
Sumida, Yuto ; et al, Organic Letters, 2020, 22(16), 6687-6691

Production Method 7

Reaction Conditions
1.1 Catalysts: Palladium diacetate Solvents: Ethanol ;  30 - 60 min, reflux
Reference
Synthesis of dibenzofurans by palladium-catalysed tandem denitrification/C-H activation
Du, Zhenting; et al, Synlett, 2011, (20), 3023-3025

Production Method 8

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium iodide Catalysts: [(1,2,5,6-η)-1,5-Cyclooctadiene](2,4-pentanedionato-κO2,κO4)rhodium ;  10 h, 160 °C
Reference
Rhodium-Catalyzed Decarbonylative C-H Arylation of 2-Aryloxybenzoic Acids Leading to Dibenzofuran Derivatives
Maetani, Shinji; et al, Organic Letters, 2013, 15(11), 2754-2757

Production Method 9

Reaction Conditions
1.1 Reagents: Silver carbonate Catalysts: Palladium trifluoroacetate Solvents: Dimethyl sulfoxide ,  1,4-Dioxane ;  14 h, 150 °C; 150 °C → rt
Reference
Palladium-Catalyzed Intramolecular Direct Arylation of Benzoic Acids by Tandem Decarboxylation/C-H Activation
Wang, Congyang; et al, Journal of the American Chemical Society, 2009, 131(12), 4194-4195

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  0.5 h, < 5 °C
1.2 Reagents: Sulfuric acid ,  Sodium sulfate Solvents: Water ;  2 h, 135 °C
Reference
Facile synthetic method of dibenzofuran and its derivatives
Yue, Guo-Ren; et al, Yingyong Huaxue, 2004, 21(1), 20-23

2-Bromodibenzofuran Raw materials

2-Bromodibenzofuran Preparation Products

2-Bromodibenzofuran Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:86-76-0)2-Bromodibenzofuran
Order Number:sfd9986
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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(CAS:86-76-0)2-Bromodibenzofuran
Order Number:A847614
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:15
Price ($):284.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86-76-0)2-溴二苯并呋喃
Order Number:LE27029387
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
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Suzhou Senfeida Chemical Co., Ltd
(CAS:86-76-0)2-Bromodibenzofuran
sfd9986
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:86-76-0)2-Bromodibenzofuran
A847614
Purity:99%
Quantity:500g
Price ($):284.0
Email